2-Ethyl-5-carboxypentyl phthalate

Specification

• Description: Mono(5-carboxy-2-ethylpentyl) phthalate is a phthalic acid monoester resulting from the formal condensation of one of the carboxy gruops of phthalic acid with the hydroxy group of 5-(hydroxymethyl)heptanoic acid. It is a urinary metabolite of diethylhexyl phthalate. It has a role as a xenobiotic.; mono-(2-Ethyl-5-carboxypentyl) phthalate, also known as mecpp or phthalate, mono(5-carboxy-2-ethylpentyl) ester, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-carboxypentyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-carboxypentyl) phthalate has been primarily detected in urine.
• CAS No.: 40809-41-4
• Molecular Formula: C16H20O6
• Molecular Weight: 308.33 g/mol
• IUPAC Name: 2-(5-carboxy-2-ethylpentoxy)carbonylbenzoic acid
• Standard InChI: InChI=1S/C16H20O6/c1-2-11(6-5-9-14(17)18)10-22-16(21)13-8-4-3-7-12(13)15(19)20/h3-4,7-8,11H,2,5-6,9-10H2,1H3,(H,17,18)(H,19,20)
• Standard InChI Key: XFGRNAPKLGXDGF-UHFFFAOYSA-N
• SMILES: CCC(CCCC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O
• Canonical SMILES: CCC(CCCC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O